Cas no 2091935-14-5 (2-Bromo-6-chloro-3-methylbenzyl alcohol)

• Product Name: 2-Bromo-6-chloro-3-methylbenzyl alcohol
• CAS No: 2091935-14-5
• MF: C₈H₈BrClO
• MW: 235.505520820618
• MDL: MFCD31619514
• CID: 5073873
• PubChem ID: 131628566
• Update Time: 2026-03-01

2-Bromo-6-chloro-3-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloro-3-methylbenzyl alcohol

• MDL： MFCD31619514
• Inchi： 1S/C8H8BrClO/c1-5-2-3-7(10)6(4-11)8(5)9/h2-3,11H,4H2,1H3
• InChI Key： JCROPVYZQOHKHA-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=C(C=1CO)Cl

Computed Properties

• Exact Mass: 233.94471g/mol
• Monoisotopic Mass: 233.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Additional information on 2-Bromo-6-chloro-3-methylbenzyl alcohol

Professional Introduction to 2-Bromo-6-chloro-3-methylbenzyl alcohol (CAS No. 2091935-14-5)

2-Bromo-6-chloro-3-methylbenzyl alcohol, identified by its Chemical Abstracts Service (CAS) number 2091935-14-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of aromatic alcohols, characterized by its benzene ring substituted with bromine, chlorine, and a methyl group, along with a hydroxyl functional group at the third position. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various biologically active compounds.

The significance of 2-Bromo-6-chloro-3-methylbenzyl alcohol lies in its versatility as a building block for drug development. Its bromo and chloro substituents provide reactive sites for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions. These transformations are pivotal in constructing complex molecular architectures essential for designing novel therapeutic agents. Additionally, the presence of the hydroxyl group allows for modifications like etherification or esterification, expanding its utility in synthetic pathways.

In recent years, there has been a surge in research focusing on aromatic alcohols due to their role in developing small-molecule inhibitors targeting various diseases. For instance, studies have highlighted the potential of compounds with similar structural motifs in inhibiting kinases and other enzymes involved in cancer pathways. The bromo and chloro substituents on 2-Bromo-6-chloro-3-methylbenzyl alcohol facilitate the introduction of diverse pharmacophores, making it a promising candidate for medicinal chemists seeking to develop next-generation anticancer drugs.

Moreover, the methyl group at the third position of the benzene ring contributes to the steric and electronic properties of the molecule, influencing its binding affinity to biological targets. This feature is particularly crucial in rational drug design, where optimizing interactions between a drug candidate and its target protein can significantly enhance efficacy. The hydroxyl group at position 3 further enhances solubility and metabolic stability, which are critical factors in drug formulation.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques combined with molecular docking studies have identified 2-Bromo-6-chloro-3-methylbenzyl alcohol as a key intermediate in synthesizing novel inhibitors of protein-protein interactions implicated in inflammatory diseases. The compound’s ability to modulate these interactions makes it an attractive scaffold for developing anti-inflammatory agents with improved selectivity and reduced side effects.

The pharmaceutical industry has also explored derivatives of 2-Bromo-6-chloro-3-methylbenzyl alcohol in the quest for new antibiotics. The structural motif is found to be effective in disrupting bacterial cell wall synthesis and metabolic pathways. Researchers have reported promising results from derivatives that exhibit potent activity against multidrug-resistant strains of bacteria. This underscores the importance of this compound as a precursor in combating antibiotic resistance.

In conclusion, 2-Bromo-6-chloro-3-methylbenzyl alcohol (CAS No. 2091935-14-5) represents a cornerstone in modern drug discovery due to its structural versatility and functional reactivity. Its role as an intermediate in synthesizing bioactive molecules has been instrumental in advancing therapeutic strategies across multiple disease areas. As research continues to uncover new applications for this compound, its significance in pharmaceutical chemistry is expected to grow even further.